4-methoxy-N-(2-methyl-6-nitrophenyl)benzamide

• IUPAC Name: 4-methoxy-N-(2-methyl-6-nitrophenyl)benzamide
• InChI: InChI=1S/C15H14N2O4/c1-10-4-3-5-13(17(19)20)14(10)16-15(18)11-6-8-12(21-2)9-7-11/h3-9H,1-2H3,(H,16,18)
• InChI Key: JIBFTDBUEBKBHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

4-methoxy-N-(2-methyl-6-nitrophenyl)benzamide is an organic compound belonging to the class of benzamides. It is characterized by the presence of a benzene ring attached to an amide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-(2-methyl-6-nitrophenyl)benzamide typically involves the benzoylation of 4-methoxyaniline with 2-methyl-6-nitrobenzoyl chloride. The reaction is carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures to complete the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Solvent recovery and recycling systems are also employed to minimize waste and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-(2-methyl-6-nitrophenyl)benzamide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can undergo reduction reactions to form corresponding amines.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles.

Major Products Formed

Oxidation: Formation of 4-amino-N-(2-methyl-6-nitrophenyl)benzamide.

Reduction: Formation of 4-methoxy-N-(2-methyl-6-aminophenyl)benzamide.

Substitution: Formation of various substituted benzamides depending on the reagents used.

Scientific Research Applications

4-methoxy-N-(2-methyl-6-nitrophenyl)benzamide has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development and therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-methoxy-N-(2-methyl-6-nitrophenyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-methoxy-N-(2-methyl-5-nitrophenyl)benzamide
• N-(4-methoxy-2-methyl-6-nitrophenyl)acetamide
• 2-methoxy-4-nitrobenzoic acid

Uniqueness

4-methoxy-N-(2-methyl-6-nitrophenyl)benzamide is unique due to its specific substitution pattern on the benzene ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications .